Cas no 1597634-88-2 (1-2-(methylsulfanyl)ethylcyclopentan-1-amine)

• Product Name: 1-2-(methylsulfanyl)ethylcyclopentan-1-amine
• CAS No: 1597634-88-2
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 6528775
• PubChem ID: 116107145
• Update Time: 2025-10-29

1-2-(methylsulfanyl)ethylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(methylsulfanyl)ethylcyclopentan-1-amine
• 1597634-88-2
• EN300-1855679
• 1-[2-(methylsulfanyl)ethyl]cyclopentan-1-amine

• Inchi： 1S/C8H17NS/c1-10-7-6-8(9)4-2-3-5-8/h2-7,9H2,1H3
• InChI Key： YZAKLUSGTGXISK-UHFFFAOYSA-N
• SMILES： S(C)CCC1(CCCC1)N

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-2-(methylsulfanyl)ethylcyclopentan-1-amine

1-2-(Methylsulfanyl)Ethylcyclopentan-1-Amine: A Comprehensive Overview

1-2-(Methylsulfanyl)Ethylcyclopentan-1-Amine, also known by its CAS number 1597634-88-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a focal point for researchers worldwide.

The chemical structure of 1-2-(Methylsulfanyl)Ethylcyclopentan-1-Amine comprises a cyclopentane ring substituted with an ethyl group bearing a methylsulfanyl ( SCH3 ) moiety and an amine group (-NH2). This arrangement imparts the molecule with distinctive electronic and steric properties, which are pivotal in determining its reactivity and biological activity. The sulfur atom in the methylsulfanyl group contributes to the molecule's ability to engage in various chemical interactions, including hydrogen bonding and π-interactions, which are critical in many biochemical processes.

Recent studies have explored the synthesis of 1-2-(Methylsulfanyl)Ethylcyclopentan-1-Amine through diverse routes, including palladium-catalyzed cross-coupling reactions and organocopper chemistry. These methods have not only improved the efficiency of synthesis but also opened avenues for the production of structurally related compounds. For instance, researchers have reported the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields, a development that aligns with the growing emphasis on sustainable chemical processes.

The biological activity of 1-2-(Methylsulfanyl)Ethylcyclopentan-1-Amine has been a subject of intense investigation. Preclinical studies suggest that this compound exhibits potential as a modulator of ion channels, particularly voltage-gated sodium channels, which are implicated in various neurological disorders such as epilepsy and chronic pain. Additionally, its ability to inhibit certain enzymes, including histone deacetylases (HDACs), has raised hopes for its application in epigenetic therapies. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles to evaluate its suitability as a therapeutic agent.

In terms of applications beyond pharmacology, 1-2-(Methylsulfanyl)Ethylcyclopentan-1-Amine has shown promise as a building block for advanced materials. Its ability to form stable covalent bonds under mild conditions makes it a valuable precursor for constructing functional polymers and nanoparticles. Recent breakthroughs in polymer chemistry have demonstrated how such molecules can be integrated into polymeric networks to enhance mechanical strength and thermal stability, paving the way for their use in high-performance materials.

The environmental impact of 1-2-(Methylsulfanyl)Ethylcyclopentan-1-Amine is another area of concern that has attracted scientific attention. Studies on its biodegradation pathways have revealed that under aerobic conditions, the compound undergoes microbial transformation into less complex molecules, reducing its persistence in aquatic ecosystems. However, further research is required to assess its long-term effects on soil microbiota and terrestrial organisms.

In conclusion, 1-2-(Methylsulfanyl)Ethylcyclopentan-1-Amine, with its unique structural features and versatile reactivity, represents a compelling subject for interdisciplinary research. As advancements in synthetic techniques and computational modeling continue to unfold, the potential applications of this compound are expected to expand across multiple domains. Its role as both a therapeutic candidate and a material precursor highlights the importance of sustained scientific inquiry into its properties and behavior under various conditions.